Cas no 332061-90-2 ((S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride)

• Product Name: (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride
• CAS No: 332061-90-2
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• MDL: MFCD03092949
• CID: 1035540
• PubChem ID: 2761681
• Update Time: 2025-06-08

(S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride
• (3S)-3-amino-4-thiophen-2-ylbutanoic acid,hydrochloride
• (S)-3-Amino-4-(2-thienyl)-butyric acid-HCl
• 270065-91-3
• AKOS016844000
• (S)-3-Amino-4-(2-thienyl)-butyric acid HCl
• PS-12315
• (2-Thienyl)-D-beta-homoalanine hydrochloride
• (3S)-3-AMINO-4-(THIOPHEN-2-YL)BUTANOIC ACID HYDROCHLORIDE
• 332061-90-2
• DTXSID60375862
• 269726-88-7
• (S)-3-Amino-4-(thiophen-2-yl)butanoicacidhydrochloride
• (2-Thienyl)-L-beta-homoalanine hydrochloride
• MFCD03092949
• (S)-3-AMINO-4-(2-THIENYL)BUTANOIC ACID HYDROCHLORIDE
• 2-Thiophenebutanoicacid,b-amino-,(bs)-
• CS-0336097
• (3S)-3-amino-4-thiophen-2-ylbutanoic acid;hydrochloride
• (3S)-3-Amino-4-(thiophen-2-yl)butanoic acid--hydrogen chloride (1/1)
• G85294
• (2-THIENYL)-L-B-HOMOALANINE HYDROCHLORIDE

• MDL： MFCD03092949
• Inchi： 1S/C8H11NO2S.ClH/c9-6(5-8(10)11)4-7-2-1-3-12-7;/h1-3,6H,4-5,9H2,(H,10,11);1H/t6-;/m1./s1
• InChI Key： DPMHHGFSWLCCBH-FYZOBXCZSA-N
• SMILES： Cl.S1C=CC=C1C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 221.02800
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.56000
• LogP: 2.59490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride

Comprehensive Overview of (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride (CAS No. 332061-90-2)

(S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride (CAS No. 332061-90-2) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its thiophene moiety and amino acid backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "thiophene derivatives in drug discovery" or "chiral amino acid synthesis", reflecting the growing interest in this compound's role in modern medicinal chemistry.

The molecular structure of (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride combines a thiophene ring with a γ-aminobutyric acid (GABA) analog, making it a versatile building block for drug development. Its CAS No. 332061-90-2 is often referenced in patents and scientific literature, particularly in studies exploring neurological targets or metabolic pathways. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are frequently used to train machine learning models for molecular property prediction.

One of the key advantages of (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride lies in its enantiomeric purity. The (S)-configuration ensures high specificity in binding to biological targets, a feature highly sought after in asymmetric synthesis and peptide mimetics. Searches for "enantioselective catalysis" or "chiral auxiliaries" often lead to discussions about similar compounds, underscoring their relevance in cutting-edge research.

In addition to its pharmaceutical applications, this compound is also studied for its potential in material science. The thiophene group contributes to π-conjugation, making derivatives of this molecule candidates for organic semiconductors or conductive polymers. Queries like "thiophene-based materials" or "organic electronic compounds" frequently appear in academic and industrial databases, linking back to the versatility of CAS No. 332061-90-2.

From a synthetic perspective, the preparation of (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride involves multi-step organic reactions, often requiring stereocontrol and protecting group strategies. Researchers optimizing these processes commonly search for "efficient amino acid protection methods" or "green chemistry approaches", aligning with the global push toward sustainable synthesis. The compound's hydrochloride salt form enhances its stability and solubility, a practical feature noted in formulations.

Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, with particular emphasis on chiral purity analysis. These methods are frequently discussed in forums and publications, as evidenced by search terms like "HPLC method development for chiral compounds" or "NMR assignments for thiophene derivatives". Such discussions reinforce the compound's role in advancing analytical chemistry methodologies.

Looking ahead, (S)-3-Amino-4-(thiophen-2-yl)butanoic acid hydrochloride is poised to remain a focal point in interdisciplinary research. Its intersection with drug discovery, material science, and synthetic chemistry ensures continued relevance in both academic and industrial settings. As the scientific community increasingly prioritizes structure-activity relationships and molecular diversity, compounds like this will undoubtedly play a pivotal role in shaping future innovations.